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Compound of Interest

Compound Name: 5-Hydroxyisophthalamide

CAS No.: 68052-43-7

Cat. No.: B1294709

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

5-Hydroxyisophthalamide using High-Performance Liquid Chromatography (HPLC) with UV

detection and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are

designed to serve as a comprehensive starting point for method development and validation in

research and quality control settings.

Physicochemical Properties of 5-
Hydroxyisophthalamide

Chemical Formula: C₈H₈N₂O₃[1]

Molecular Weight: 180.16 g/mol [1]

Structure: 5-hydroxybenzene-1,3-dicarboxamide
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Key Features: The presence of a phenolic hydroxyl group and two amide functionalities

suggests that 5-Hydroxyisophthalamide is a polar molecule with hydrogen bonding

capabilities. This polarity makes it well-suited for reversed-phase HPLC analysis. Due to its

low volatility, GC-MS analysis will likely require a derivatization step to improve its

chromatographic behavior.

HPLC-UV Method for the Analysis of 5-
Hydroxyisophthalamide
This application note describes a reversed-phase HPLC method for the separation and

quantification of 5-Hydroxyisophthalamide. The method is suitable for the analysis of the

compound in bulk materials or pharmaceutical formulations.

Experimental Protocol
1. Sample Preparation:

Standard Solution: Accurately weigh 10 mg of 5-Hydroxyisophthalamide reference

standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of methanol and water to obtain a

stock solution of 1 mg/mL. Prepare working standards by serial dilution of the stock solution

with the mobile phase.

Sample Solution (e.g., from a formulation): Accurately weigh a portion of the sample

equivalent to 10 mg of 5-Hydroxyisophthalamide and transfer it to a 10 mL volumetric

flask. Add approximately 7 mL of a 50:50 (v/v) mixture of methanol and water and sonicate

for 15 minutes. Dilute to volume with the same solvent and mix well. Filter the solution

through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV-Vis detector.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

recommended for the separation of polar aromatic compounds.[2][3]

Mobile Phase:
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A: 0.1% Formic acid in Water

B: Acetonitrile

Gradient Elution:

Time (min) % A % B

0.0 95 5

15.0 50 50

20.0 50 50

22.0 95 5

| 30.0 | 95 | 5 |

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection Wavelength: 230 nm (A UV scan of 5-Hydroxyisophthalamide is recommended

to determine the optimal wavelength).

Quantitative Data Summary (Hypothetical)
The following table presents hypothetical performance data for the described HPLC method.

This data should be established during method validation.
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Parameter Expected Value

Retention Time (tR) ~ 8.5 min

Linearity (r²) > 0.999

Limit of Detection (LOD) 0.05 µg/mL

Limit of Quantification (LOQ) 0.15 µg/mL

Accuracy (% Recovery) 98 - 102%

Precision (%RSD) < 2%

HPLC Analysis Workflow Diagram

Sample Preparation HPLC Analysis Data Analysis

Start: Weigh Sample Dissolve in Solvent Filter (0.45 µm) Inject into HPLC Separation on C18 Column UV Detection Integrate Peak Area Quantify Concentration Generate Report

Click to download full resolution via product page

Caption: Workflow for the HPLC-UV analysis of 5-Hydroxyisophthalamide.

GC-MS Method for the Analysis of 5-
Hydroxyisophthalamide
This application note details a GC-MS method for the analysis of 5-Hydroxyisophthalamide.

Due to the low volatility of the analyte, a derivatization step is included to convert the polar

functional groups into less polar, more volatile derivatives suitable for gas chromatography.[4]

[5]

Experimental Protocol
1. Sample Preparation and Derivatization:
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Standard Preparation: Prepare a stock solution of 5-Hydroxyisophthalamide in a suitable

solvent like pyridine or acetonitrile at a concentration of 1 mg/mL.

Derivatization Procedure:

Pipette 100 µL of the standard or sample solution into a GC vial.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

with 1% Trimethylchlorosilane (TMCS).[6]

Cap the vial tightly and heat at 70 °C for 30 minutes to ensure complete derivatization of

the hydroxyl and amide groups.[7]

Cool the vial to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is

suitable for the separation of the derivatized analyte.[7]

Injector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes

Ramp: 15 °C/min to 300 °C

Hold: 5 minutes at 300 °C

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Injection Mode: Splitless, 1 µL injection volume.
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Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 50-500

Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for

quantification.

Quantitative Data Summary (Hypothetical)
The following table summarizes the expected performance characteristics for the GC-MS

analysis of derivatized 5-Hydroxyisophthalamide. These values should be confirmed through

method validation.

Parameter Expected Value

Retention Time (tR) of TMS-derivative ~ 12.2 min

Characteristic Ions (m/z) for SIM
To be determined from the mass spectrum of

the derivatized standard

Linearity (r²) > 0.998

Limit of Detection (LOD) 0.01 µg/mL

Limit of Quantification (LOQ) 0.03 µg/mL

Accuracy (% Recovery) 95 - 105%

Precision (%RSD) < 5%

GC-MS Analysis Workflow Diagram
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Sample Preparation GC-MS Analysis Data Analysis

Start: Sample Solution Evaporate to Dryness Add Derivatization Reagent & Heat Inject into GC-MS Separation on Capillary Column Mass Spectrometry Detection Identify by Mass Spectrum Quantify using SIM Generate Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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